N-(4-Chloro-3-hydroxy-2-nitrophenyl)acetamide

• CAS No.: 62106-33-6
• Molecular Formula: C8H7ClN2O4
• Molecular Weight: 230.60 g/mol
• IUPAC Name: N-(4-chloro-3-hydroxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C8H7ClN2O4/c1-4(12)10-6-3-2-5(9)8(13)7(6)11(14)15/h2-3,13H,1H3,(H,10,12)
• InChI Key: SZYJOHLOFGFXSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=C(C=C1)Cl)O)[N+](=O)[O-]

Description

N-(4-Chloro-3-hydroxy-2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C8H7ClN2O4 and its molecular weight is 230.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.23 mole (43 g) of 2-chloro-5-acetylamino phenol is dissolved, with agitation, in 500 cc of sulfuric acid (d=1.83) at a temperature of about +5° C. There are then added 15 cc of phosphoric acid and the resulting reaction medium is cooled to -30° C. There are then slowly added, over a 35 minute period, while vigorously agitating, 9.7 cc of nitric acid (d=1.52) in 1.5 cc of sulfuric acid (d=1.83). The reaction mixture is then poured over 3 kgs of shaved ice to precipitate the desired product which is separated by filtration, washed with water and dried, yielding 47 g of product.